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Technical Support Center: MIRAgel Removal
This technical support center provides guidance for researchers, scientists, and drug

development professionals on techniques to minimize retinal redetachment following the

removal of MIRAgel scleral buckles.

Troubleshooting Guides
This section addresses specific issues that may be encountered during MIRAgel removal

surgery.

Issue 1: Friable MIRAgel buckle leading to fragmentation during removal.

Question: My team is experiencing frequent fragmentation of the MIRAgel implant during

explantation, leaving behind residual particles. How can we ensure complete removal and

minimize inflammation?

Answer: The friability of degraded MIRAgel is a well-documented challenge.[1] To mitigate

this, consider a suction-assisted removal technique. This approach can help capture small

fragments as the buckle is manipulated.

Recommended Technique: Utilize a Yankauer suction catheter with a diameter adjusted to

the surgical space.[2] Gentle aspiration of the degraded hydrogel can facilitate its removal

in a more controlled manner, reducing the likelihood of leaving behind inflammatory
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remnants.[3][4] Meticulous irrigation and inspection of the surgical field for any residual

translucent fragments are crucial before closure.

Issue 2: Significant scleral thinning or ectasia is observed intraoperatively.

Question: We have identified severe scleral ectasia under the MIRAgel implant. What is the

best approach to remove the buckle without causing a globe perforation, and how should the

thinned sclera be managed to prevent future complications?

Answer: Severe scleral thinning is a serious complication of long-term MIRAgel implantation

and significantly increases the risk of intraoperative scleral perforation.[5][6]

Surgical Approach: Extreme care must be taken during dissection of the capsule overlying

the buckle. Avoid sharp dissection directly on the sclera. If the buckle is adherent to the

thinned sclera, consider a piecemeal removal technique, carefully separating the implant

from the scleral bed. In cases of extreme thinning, leaving a thin layer of the inner capsule

adherent to the sclera may be preferable to aggressive scraping that could lead to

perforation.

Management of Scleral Thinning: If a perforation occurs or the sclera is deemed unstable,

a scleral patch graft (e.g., donor sclera, pericardium, or Tutoplast) should be available and

used to reinforce the area.[7][8] This provides structural support and reduces the risk of

postoperative staphyloma formation.

Issue 3: The MIRAgel buckle has intruded into the vitreous cavity.

Question: Preoperative imaging and intraoperative findings confirm that a portion of the

MIRAgel buckle has eroded through the sclera and is now in the vitreous cavity. What is the

recommended surgical strategy to address this?

Answer: Intraocular intrusion of a MIRAgel buckle requires a combined external and internal

approach, typically involving pars plana vitrectomy (PPV).[6][9]

Recommended Protocol:

Perform a standard three-port pars plana vitrectomy to gain access to the intravitreal

portion of the MIRAgel.[10]
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Externally, dissect and remove the episcleral portion of the buckle as completely as

possible.

Internally, use an ultrasonic fragmatome to break up and aspirate the intravitreal

MIRAgel fragments.[2][11][12] This allows for controlled removal of the implant material

while minimizing traction on the retina.[9]

Thoroughly inspect the peripheral retina for any new or missed retinal breaks, paying

close attention to the area of intrusion.

Address any retinal breaks with endolaser photocoagulation or cryotherapy.[13]

A tamponade agent (gas or silicone oil) may be necessary depending on the extent of

retinal pathology.[14]

Repair the scleral defect with a patch graft.[7]

Frequently Asked Questions (FAQs)
Q1: What is the expected rate of retinal redetachment after MIRAgel removal?

A1: The rate of retinal redetachment after MIRAgel removal is a significant concern.[2][6] One

large case series reported that intraoperative scleral perforation or retinal redetachment

occurred in 11% of cases undergoing MIRAgel explantation.[5] Studies on the removal of

scleral buckles in general (not specific to MIRAgel) have shown redetachment rates around

10%.[15] The risk may be higher for encircling buckles compared to segmental ones.[12]

Q2: Should prophylactic laser retinopexy be performed at the time of MIRAgel removal to

reduce the risk of redetachment?

A2: The role of prophylactic laser retinopexy at the time of scleral buckle removal is not

definitively established. Some studies have investigated this, finding low overall rates of

redetachment after buckle removal regardless of whether prophylactic laser was applied.[1][5]

One study showed a redetachment rate of 2.2% in the group that received laser versus 4.6% in

the group that did not, a difference that was not statistically significant.[1][5] The decision to

perform prophylactic laser should be made on a case-by-case basis, considering the

preoperative retinal status and any intraoperative findings.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1168782?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29144829/
https://my.clevelandclinic.org/health/treatments/25063-scleral-buckle
https://pubmed.ncbi.nlm.nih.gov/34041414/
https://www.researchgate.net/publication/351592609_Management_of_complex_retinal_detachment_from_intraocular_invasion_of_MIRAgel-a_case_report
https://www.vrcny.com/treatment/scleral-buckle
https://pmc.ncbi.nlm.nih.gov/articles/PMC11325823/
https://www.nycretina.com/procedures/scleral-buckling/
https://www.benchchem.com/product/b1168782?utm_src=pdf-body
https://www.benchchem.com/product/b1168782?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29144829/
https://www.researchgate.net/publication/321113829_Complications_Assoicated_with_MIRAgel_for_Treatment_of_Retinal_Detachment
https://www.benchchem.com/product/b1168782?utm_src=pdf-body
https://iovs.arvojournals.org/article.aspx?articleid=2360054
https://www.benchchem.com/product/b1168782?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39903923/
https://pubmed.ncbi.nlm.nih.gov/34041414/
https://www.benchchem.com/product/b1168782?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24513353/
https://iovs.arvojournals.org/article.aspx?articleid=2360054
https://pubmed.ncbi.nlm.nih.gov/24513353/
https://iovs.arvojournals.org/article.aspx?articleid=2360054
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: What are the key elements of postoperative care to minimize the risk of redetachment?

A3: While there are no protocols specifically for MIRAgel removal, the principles of

postoperative care after general scleral buckle surgery are applicable.

Medications: A course of topical antibiotics to prevent infection and corticosteroids to control

inflammation is standard.[4][16]

Activity Restrictions: Patients should be advised to avoid strenuous activities, heavy lifting,

and bending at the waist for a period recommended by the surgeon, typically a few weeks.[7]

[17]

Monitoring: Close follow-up is essential to monitor for signs of redetachment, such as an

increase in floaters, new photopsias, or a visual field defect.[4][11] The early postoperative

period is critical, as most redetachments after buckle removal occur within the first few

months.

Q4: What are the known risk factors for retinal redetachment after scleral buckle removal?

A4: While data specific to MIRAgel removal is limited, general risk factors for redetachment

after vitreoretinal surgery are likely relevant. These include a history of previous failed retinal

surgeries, high myopia, and the presence of proliferative vitreoretinopathy (PVR).[14][18][19]

[20] In the context of buckle removal, the removal of an encircling band may carry a higher risk

than the removal of a segmental buckle.[12]

Data Presentation
Table 1: Reported Rates of Retinal Redetachment After Scleral Buckle Removal
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Study Cohort
Number of
Eyes

Redetachment
Rate

Notes Citation(s)

MIRAgel

Removal
467

11% (combined

rate of

intraoperative

scleral

perforation or

redetachment)

Large case

series

specifically on

MIRAgel

explantation.

[5]

General Scleral

Buckle Removal
40 10.0%

Retrospective

study of various

buckle types.

[15]

General Scleral

Buckle Removal

(Encircling vs.

Segmental)

40

25.0%

(Encircling) vs.

0.0%

(Segmental)

Sub-analysis

showing higher

risk with

encircling buckle

removal.

[12]

General Scleral

Buckle Removal

with/without

Prophylactic

Laser

87 3.4% (Overall)

2.2% with laser

vs. 4.2% without

laser (not

statistically

significant).

[1]

Experimental Protocols
Protocol 1: Suction-Assisted MIRAgel Removal

Anesthesia and Exposure: Administer appropriate anesthesia (general or retrobulbar).

Perform a conjunctival peritomy to expose the encapsulated MIRAgel buckle.

Capsule Incision: Carefully incise the fibrous capsule overlying the implant. Avoid deep cuts

to prevent damage to the underlying thinned sclera.

Suture Removal: Identify and cut any non-absorbable scleral sutures securing the implant.

Implant Aspiration:
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Introduce a Yankauer suction catheter, with its diameter potentially trimmed to fit the

surgical space, into the capsular pocket.[2][3]

Apply gentle, controlled suction to aspirate the friable, degraded MIRAgel material.

Use a blunt instrument, such as a muscle hook, to gently manipulate the remaining

implant towards the suction tip.

Complete Removal and Inspection: Meticulously explore the entire length of the buckle's

former location to ensure no fragments remain. The friable nature of MIRAgel necessitates a

thorough search.[4]

Irrigation: Irrigate the surgical field with a balanced salt solution.

Closure: Close the Tenon's capsule and conjunctiva in layers.[16]

Protocol 2: Management of Intruded MIRAgel with Pars Plana Vitrectomy

Combined Approach: This procedure involves both an external approach to the episcleral

portion of the buckle and an internal vitrectomy approach.

External Dissection: As in Protocol 1, expose and remove the external components of the

MIRAgel buckle.

Pars Plana Vitrectomy (PPV):

Perform a standard three-port 23- or 25-gauge PPV.[14]

Induce a posterior vitreous detachment if not already present.

Remove the central and peripheral vitreous.

Intraocular Implant Removal:

Introduce a pars plana ultrasonic fragmatome.[2][11][12]

Carefully fragment and aspirate the intravitreal portion of the MIRAgel buckle.[9] Shave

the intruded material down to the level of the retina.
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Retinal Inspection and Treatment:

Perform a thorough 360-degree scleral depressed examination of the peripheral retina to

identify any retinal breaks, paying special attention to the intrusion site.

Treat any identified breaks with endolaser photocoagulation or cryotherapy.

Scleral Defect Repair: Repair the scleral entry site of the intruded buckle with a scleral patch

graft.[7]

Tamponade and Closure: Based on the stability of the retina, decide on the use of a

tamponade agent (e.g., SF6, C3F8 gas, or silicone oil).[14] Close the sclerotomies and

conjunctiva.

Visualizations
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MIRAgel Removal Indicated

Assess for Intrusion:
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Caption: Surgical decision workflow for MIRAgel removal.
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Post-MIRAgel Removal

Topical Antibiotics
& Steroids

Activity Restriction:
- No heavy lifting

- Avoid strenuous activity
Close Follow-Up Monitoring

Symptoms of Redetachment?
(Floaters, Flashes, Field Loss)

Continue Routine Follow-Up
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Urgent Clinical Evaluation
& Intervention

Yes

Click to download full resolution via product page

Caption: Postoperative management pathway after MIRAgel removal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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